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Compound of Interest

Compound Name: Sodium butyrate-D7

Cat. No.: B1406522 Get Quote

Essential Safety and Handling Guide for Sodium
Butyrate-D7
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Sodium butyrate-D7 in a laboratory setting. It is intended for

researchers, scientists, and professionals in drug development to ensure the safe and effective

use of this compound.

Hazard Identification and Personal Protective
Equipment (PPE)
Sodium butyrate-D7, a deuterated analog of sodium butyrate, should be handled with the

same precautions as its non-deuterated form. Sodium butyrate is classified as a hazardous

substance. It is harmful if swallowed, causes skin and serious eye irritation, and may cause

respiratory irritation.[1][2] Some data also suggests that it may be suspected of causing genetic

defects.[1]

Adherence to the following PPE guidelines is mandatory to minimize exposure and ensure

personal safety.
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Protection Type Specific Recommendations Standards

Eye Protection

Chemical safety goggles or

safety glasses with side-

shields.[2] A face shield may

be required where there is a

risk of splashing.[3]

NIOSH (US) or EN 166 (EU)

approved.[2]

Hand Protection

Chemically resistant,

impervious gloves. Nitrile

gloves are commonly used for

incidental contact.[4] Always

inspect gloves before use and

use proper removal

techniques.[2]

Tested according to standards

such as EN 374.[5]

Respiratory Protection

Use a NIOSH-approved

respirator (e.g., N95) or

equivalent if engineering

controls are insufficient or

when dust formation is likely.[2]

[4]

Follow a respiratory protection

program that meets OSHA or

equivalent standards.[3]

Protective Clothing

Wear a lab coat, apron, or

coveralls to prevent skin

contact.[1] Closed-toe shoes

are required.[3]

Choose apparel based on the

specific laboratory and

experimental conditions.[4]

Safe Handling and Operational Workflow
A systematic approach to handling Sodium butyrate-D7 is crucial for safety and experimental

integrity. The following workflow outlines the key steps from preparation to disposal.
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Preparation

Handling

Post-Handling

Disposal

Designate Handling Area

Gather Required PPE

Review Safety Data Sheet

Don PPE

Weigh and Handle in Ventilated Area

Decontaminate Work Surfaces

Doff PPE Correctly

Wash Hands Thoroughly

Dispose of Contaminated Waste

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Sodium butyrate-D7.
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Experimental Protocol: Step-by-Step Handling Procedure

Preparation:

Designate a specific area for handling Sodium butyrate-D7, preferably within a chemical

fume hood or a well-ventilated space.[5][6]

Assemble all necessary PPE as detailed in the table above.

Thoroughly review the Safety Data Sheet (SDS) for Sodium Butyrate before starting any

work.[7]

Handling:

Put on all required personal protective equipment, ensuring a proper fit.

When weighing or transferring the solid compound, do so in a manner that minimizes dust

generation.[2] Use of a ventilated balance enclosure is recommended.

Avoid direct contact with skin, eyes, and clothing.[2]

Post-Handling:

After handling, decontaminate all work surfaces and equipment with an appropriate

cleaning agent.

Remove PPE carefully to avoid cross-contamination. Dispose of single-use items like

gloves in a designated waste container.[2]

Wash hands thoroughly with soap and water after removing gloves.[5][6]

Emergency Procedures
In the event of accidental exposure, immediate action is critical.
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Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.[1][2]

Skin Contact

Immediately wash the affected area with plenty

of soap and water.[5] Remove contaminated

clothing and wash it before reuse.[1] If skin

irritation occurs, seek medical advice.[5][7]

Eye Contact

Rinse cautiously with water for at least 15

minutes, holding the eyelids open.[2][5][7]

Remove contact lenses if present and easy to

do.[5][7] Continue rinsing and seek immediate

medical attention.[2]

Ingestion

Do NOT induce vomiting. Rinse the mouth with

water. Seek immediate medical attention.[2][5]

[6]

Disposal Plan
Proper disposal of Sodium butyrate-D7 and any contaminated materials is essential to

prevent environmental contamination and ensure regulatory compliance.

Waste Collection:

Collect unused Sodium butyrate-D7 and any contaminated disposable materials (e.g.,

gloves, wipes, pipette tips) in a clearly labeled, sealed container.

Do not mix this waste with other chemical waste streams unless compatibility has been

confirmed.[7]

Disposal Pathway:

Dispose of the chemical waste in accordance with all applicable federal, state, and local

regulations.[1][7]
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Contact your institution's Environmental Health and Safety (EHS) department for specific

guidance on hazardous waste disposal procedures.

Do not allow the product to enter drains or waterways.[6][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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